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Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in overcoming
solubility issues with 8-Bromooctanoic acid in aqueous solutions.

Frequently Asked Questions (FAQS)

Q1: What is the expected solubility of 8-Bromooctanoic acid in water?

Al: 8-Bromooctanoic acid is characterized as being only slightly or sparingly soluble in water.
[1][2][3][4][5] Its long eight-carbon chain contributes to its hydrophobic nature, limiting its
dissolution in aqueous media.

Q2: What are the key physical and chemical properties of 8-Bromooctanoic acid relevant to
its solubility?

A2: Key properties include:

Appearance: Off-white crystalline powder.[1][2]

Melting Point: 35-37 °C.[1]

pKa: Approximately 4.77.[1][2] This value is crucial for solubility manipulation through pH
adjustment.

LogP: 2.76, indicating its lipophilic character.[1]
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Q3: Why does my 8-Bromooctanoic acid precipitate when | add my organic stock solution to
an aqueous buffer?

A3: This is a common phenomenon known as "salting out" or precipitation. 8-Bromooctanoic
acid is more soluble in organic solvents like DMSO or ethanol.[5] When a concentrated organic
stock is diluted into an aqueous buffer, the overall polarity of the solvent system increases
significantly. This change reduces the solubility of the hydrophobic 8-Bromooctanoic acid,
causing it to precipitate out of the solution.

Q4: Can | heat the solution to improve the solubility of 8-Bromooctanoic acid?

A4: Gentle warming can increase the rate of dissolution and solubility. However, it is crucial to
be cautious, as excessive or prolonged heating can potentially lead to the degradation of the
compound. Always verify the thermal stability of 8-Bromooctanoic acid under your specific
experimental conditions.

Troubleshooting Guides

Issue 1: The compound does not dissolve in my
aqueous bhuffer.

Stock Solution Preparation

Working Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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